Cas no 2764729-04-4 ((3-Bromo-5-ethoxyphenyl)(methyl)sulfane)

• Product Name: (3-Bromo-5-ethoxyphenyl)(methyl)sulfane
• CAS No: 2764729-04-4
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6795474
• PubChem ID: 164894269
• Update Time: 2024-09-13

(3-Bromo-5-ethoxyphenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2764729-04-4
• (3-Bromo-5-ethoxyphenyl)(methyl)sulfane
• MFCD34760898

• Inchi： 1S/C9H11BrOS/c1-3-11-8-4-7(10)5-9(6-8)12-2/h4-6H,3H2,1-2H3
• InChI Key： DZINXGHLRODKHE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1)OCC)SC

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.5Ų